Cas no 17455-21-9 (Dibenzo[b,k][1,4,7,10,13,16,19]heptaoxacycloheneicosin,docosahydro-)
![Dibenzo[b,k][1,4,7,10,13,16,19]heptaoxacycloheneicosin,docosahydro- structure](https://ossimg.kuujia.com/scimg/17500/17455-21-9x500.png)
17455-21-9 structure
Product Name:Dibenzo[b,k][1,4,7,10,13,16,19]heptaoxacycloheneicosin,docosahydro-
CAS No:17455-21-9
MF:C22H40O7
MW:416.548808097839
CID:202081
Update Time:2024-01-26
Dibenzo[b,k][1,4,7,10,13,16,19]heptaoxacycloheneicosin,docosahydro- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,k][1,4,7,10,13,16,19]heptaoxacycloheneicosin,docosahydro-
- 2,2-dicyclohexyl-1,4,7,10,13,16,19-heptaoxacyclohenicosane
- Dicyclohexano-21-crown-7
- Dicyclohexyl 21-crown-7
- Dicyclohexyl-21-Krone-7
-
- Inchi： 1S/C22H40O7/c1-3-7-21-19(5-1)26-15-11-23-9-10-24-12-16-27-20-6-2-4-8-22(20)29-18-14-25-13-17-28-21/h19-22H,1-18H2
- InChI Key： IWFZLIOEAYLIQY-UHFFFAOYSA-N
- SMILES： C12OCCOCCOC3CCCCC3OCCOCCOCCOC1CCCC2
Computed Properties
- Exact Mass: 416.27700
- Monoisotopic Mass: 472.340004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 2
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.6
Experimental Properties
- Density: 1.008
- Boiling Point: 591.1°Cat760mmHg
- Flash Point: 226.9°C
- Refractive Index: 1.455
- PSA: 64.61000
- LogP: 2.73860
Dibenzo[b,k][1,4,7,10,13,16,19]heptaoxacycloheneicosin,docosahydro- Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Dibenzo[b,k][1,4,7,10,13,16,19]heptaoxacycloheneicosin,docosahydro- Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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